2-(5-Methoxybenzo[b]furan-3-yl)acetonitrile

• Molecular Formula: C11H9NO2
• Molecular Weight: 187.19 g/mol
• IUPAC Name: 2-(5-methoxy-1-benzofuran-3-yl)acetonitrile
• InChI: InChI=1S/C11H9NO2/c1-13-9-2-3-11-10(6-9)8(4-5-12)7-14-11/h2-3,6-7H,4H2,1H3
• InChI Key: WCDYHRBQWJFGAO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OC=C2CC#N

Description

2-(5-Methoxybenzo[b]furan-3-yl)acetonitrile is a useful research compound. Its molecular formula is C11H9NO2 and its molecular weight is 187.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under inert atmosphere, 83 mmol of sodium hydride are suspended in 100 ml of anhydrous THF. The temperature is cooled at -15° C. and 83 mmol (14.7 g) of (EtO)2POCH2CN in 50 ml of THF are dropply added. Then 55 mmol (9 g) of compound obtained in stage A in 100 ml of THF are dropwised at -15° C. The solution is stirred during 2 hours at that temperature before being hydrolysed. The mixture is extracted with ethyl acetate and the organic layers are washed with brine, dried over magnesium sulfate and concentrated. The title product is obtained after purification by chromatography on silica gel.